Physical and chemical properties of cis-N-methyl-cyclohexane-1,2-diamine
Physical and chemical properties of cis-N-methyl-cyclohexane-1,2-diamine
An In-depth Technical Guide to the Properties and Applications of cis-N-methyl-cyclohexane-1,2-diamine
Introduction
cis-N-methyl-cyclohexane-1,2-diamine is a vicinal diamine characterized by a cyclohexane backbone where the two amino groups are situated on the same side of the ring. One of the amino groups is primary, while the other is a secondary amine bearing a methyl substituent. This mono-N-methylation introduces asymmetry and distinct chemical properties compared to its parent compound, cis-1,2-diaminocyclohexane (cis-DACH), or its symmetrically substituted counterpart, N,N'-dimethyl-1,2-diaminocyclohexane. While specific experimental data for this mono-methylated derivative is sparse in publicly available literature, its properties can be reliably inferred from the well-documented chemistry of related cyclohexanediamines.
This guide, intended for researchers and professionals in drug development and chemical synthesis, provides a detailed overview of the predicted physical and chemical properties, plausible synthetic routes, and potential applications of cis-N-methyl-cyclohexane-1,2-diamine. The insights are grounded in the established characteristics of its structural analogs and fundamental chemical principles. Chiral diamines derived from the cyclohexane scaffold are pivotal in modern chemistry, serving as ligands in asymmetric catalysis and as key building blocks in the synthesis of complex molecules.[1][2]
Part 1: Molecular Structure and Stereochemistry
The defining feature of cis-N-methyl-cyclohexane-1,2-diamine is the cis relationship between the primary amino (-NH₂) and the secondary N-methylamino (-NHCH₃) groups. The cyclohexane ring predominantly adopts a chair conformation to minimize steric strain. In the cis isomer, one substituent must occupy an axial position while the other is equatorial. This contrasts with the trans isomer, where both substituents can be in equatorial positions, a more stable configuration.[3]
The presence of two stereocenters (at C1 and C2) means the compound can exist as a pair of enantiomers: (1R,2S)-N-methyl-cyclohexane-1,2-diamine and (1S,2R)-N-methyl-cyclohexane-1,2-diamine. A 1:1 mixture of these enantiomers constitutes a racemic mixture.
Caption: Chair conformations of the (1R,2S) and (1S,2R) enantiomers.
Part 2: Physicochemical Properties (Predicted)
Data Table: Predicted and Comparative Physicochemical Properties
| Property | cis-1,2-diaminocyclohexane (Parent Compound) | cis-N-methyl-cyclohexane-1,2-diamine (Predicted) | Rationale for Prediction |
| Molecular Formula | C₆H₁₄N₂[4] | C₇H₁₆N₂ | Addition of a -CH₂- group. |
| Molecular Weight | 114.19 g/mol [4] | 128.22 g/mol | Increased by the mass of a methyl group. |
| Boiling Point | 92-93 °C at 18 mmHg[5] | > 93 °C at 18 mmHg | Increased molecular weight leads to stronger van der Waals forces. |
| Density | 0.952 g/mL at 25 °C[5] | ~0.94 - 0.96 g/mL | Minimal change expected; slight variations possible. |
| pKa | pKa₁ ≈ 9.93[5] | pKa₁ (R-NH₃⁺) ≈ 9.8-10.0; pKa₂ (R₂-NH₂⁺) ≈ 10.5-10.8 | The secondary amine is typically more basic than the primary amine due to the inductive effect of the methyl group. |
| Solubility | Completely miscible in water[5] | Highly soluble in water and polar organic solvents. | The presence of two amine groups allows for extensive hydrogen bonding. |
| Appearance | Low melting solid or liquid, brown/yellow color[5] | Colorless to light yellow/brown liquid. | Similar to the parent diamine. |
Part 3: Chemical Reactivity and Synthetic Utility
The chemical behavior of cis-N-methyl-cyclohexane-1,2-diamine is dictated by the presence of a nucleophilic primary amine and a slightly more basic secondary amine.
Basicity and Nucleophilicity
Both nitrogen atoms possess lone pairs of electrons, making them effective bases and nucleophiles. The secondary amine is predicted to be the more basic and potentially more nucleophilic site due to the electron-donating nature of the methyl group. This differential reactivity can be exploited for selective chemical modifications. For instance, in reactions with electrophiles, the secondary amine would likely react preferentially under kinetically controlled conditions.
Role as a Bidentate Ligand
Like other vicinal diamines, this compound is an excellent bidentate ligand, capable of coordinating to metal centers to form stable five-membered chelate rings.[3] The asymmetry of the ligand (primary vs. secondary amine) can create a unique electronic and steric environment around the metal center, which is highly desirable in catalysis. Chiral derivatives of cyclohexanediamines are extensively used in asymmetric synthesis, and this compound could serve as a valuable precursor for novel chiral ligands.[1][6]
Derivative Synthesis
The primary and secondary amines can undergo a wide range of reactions to form derivatives:
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Acylation/Sulfonylation: Reaction with acid chlorides or sulfonyl chlorides to form amides and sulfonamides.
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Alkylation: Further alkylation can occur, primarily at the primary amine, to yield N,N'-disubstituted products.
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Schiff Base Formation: The primary amine can condense with aldehydes and ketones to form imines (Schiff bases), which are common intermediates in ligand synthesis.[7]
Part 4: Plausible Synthetic Methodologies
A primary route to synthesize cis-N-methyl-cyclohexane-1,2-diamine would involve the selective mono-methylation of the readily available cis-1,2-diaminocyclohexane.
Experimental Protocol: Reductive Amination
A controlled reductive amination offers a high-yielding and selective pathway.
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Reactant Preparation: Dissolve cis-1,2-diaminocyclohexane (1.0 eq) in a suitable solvent such as methanol or acetonitrile.
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Imine Formation: Add one equivalent of a formaldehyde source (e.g., paraformaldehyde or aqueous formaldehyde) to the solution. The primary amine will preferentially react to form an intermediate imine or aminal.
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Reduction: Introduce a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), to the mixture. These reagents selectively reduce the iminium ion intermediate without affecting the carbonyl source.
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Workup and Purification: Once the reaction is complete (monitored by TLC or GC-MS), quench the reaction with a basic aqueous solution (e.g., NaOH). Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate). The organic layers are then combined, dried over an anhydrous salt (e.g., MgSO₄), filtered, and concentrated under reduced pressure.
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Final Purification: The crude product can be purified by fractional distillation under reduced pressure or by column chromatography on silica gel.
Sources
- 1. myuchem.com [myuchem.com]
- 2. researchgate.net [researchgate.net]
- 3. (1R,2R)-N,N′-Dimethylcyclohexane-1,2-diamine - PMC [pmc.ncbi.nlm.nih.gov]
- 4. 1,2-Diaminocyclohexane, cis- | C6H14N2 | CID 342917 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. cis-1,2-Diaminocyclohexane | 1436-59-5 [chemicalbook.com]
- 6. pubs.acs.org [pubs.acs.org]
- 7. researchgate.net [researchgate.net]
